ethyl 2-(2-((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)acetate

• IUPAC Name: ethyl 2-[[2-[[1-(2-methoxyphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetyl]amino]acetate
• InChI: InChI=1S/C18H19N5O5S/c1-3-28-15(25)9-19-14(24)10-29-18-21-16-11(17(26)22-18)8-20-23(16)12-6-4-5-7-13(12)27-2/h4-8H,3,9-10H2,1-2H3,(H,19,24)(H,21,22,26)
• InChI Key: CQPQFCWODCXNPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CSC1=NC2=C(C=NN2C3=CC=CC=C3OC)C(=O)N1
• Molecular Formula: C18H19N5O5S
• Molecular Weight: 417.4 g/mol

Description

The compound is a derivative of pyrazolo[3,4-d]pyrimidine, which is a type of heterocyclic aromatic organic compound. It also contains a methoxyphenyl group and an ethyl acetate group. These types of compounds are often used in the development of pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring system. The pyrazolo[3,4-d]pyrimidine core would likely contribute to the compound’s aromaticity and stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the presence of various functional groups. For example, the ethyl acetate group might make the compound more soluble in organic solvents.

Mechanism of Action

Target of Action

The primary targets of this compound are ATF4 and NF-kB proteins . These proteins play a crucial role in the regulation of neuroprotection and anti-inflammatory responses .

Mode of Action

The compound interacts with its targets by inhibiting ER stress and apoptosis . It also inhibits the NF-kB inflammatory pathway . The molecular docking study showed that the compound has favorable interaction with active residues of ATF4 and NF-kB proteins .

Biochemical Pathways

The compound affects the ER stress pathway and the NF-kB inflammatory pathway . The inhibition of these pathways leads to a reduction in the production of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) in LPS-stimulated human microglia cells .

Pharmacokinetics

It is suggested that its degree of lipophilicity allows it to diffuse easily into cells , which could impact its bioavailability.

Result of Action

The compound exhibits promising neuroprotective and anti-inflammatory properties . It reduces the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells . It also inhibits the production of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) in LPS-stimulated human microglia cells .

Action Environment

It is known that the compound’s efficacy can be influenced by the cellular environment, including the presence of lipids due to its lipophilic nature .

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its physical and chemical properties, how it’s handled and stored, and how it’s disposed of. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it were being developed as a pharmaceutical, for example, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety in preclinical and clinical trials.